Cas no 6220-65-1 (Pyridine-2,4-dicarbaldehyde)

• Product Name: Pyridine-2,4-dicarbaldehyde
• CAS No: 6220-65-1
• MF: C₇H₅NO₂
• MW: 135.120101690292
• MDL: MFCD13175970
• CID: 454415
• PubChem ID: 12181318
• Update Time: 2025-04-19

Pyridine-2,4-dicarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyridinedicarboxaldehyde
• Lutidinaldehyde
• Pyridine-2,4-dicarbaldehyde
• CS1671
• AKOS024124432
• SB53309
• SCHEMBL986987
• AS-46542
• 2,4-diformylpyridine
• 6220-65-1
• DTXSID40479433
• A868533
• MFCD13175970
• DB-329634

• MDL： MFCD13175970
• Inchi： 1S/C7H5NO2/c9-4-6-1-2-8-7(3-6)5-10/h1-5H
• InChI Key： ZZULRCCPNVVEFS-UHFFFAOYSA-N
• SMILES： O=CC1C=CN=C(C=O)C=1

Computed Properties

• Exact Mass: 135.03205
• Monoisotopic Mass: 135.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 47Ų

Experimental Properties

• Density: 1.274±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 72 ºC
• Boiling Point: 265.8±25.0 ºC (760 Torr),
• Flash Point: 118.5±29.6 ºC,
• Solubility: Slightly soluble (6.5 g/l) (25 º C),
• PSA: 47.03
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Pyridine-2,4-dicarbaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)